Cas no 916327-75-8 (Dabigatran Etexilate Tetrahydrate)

• Product Name: Dabigatran Etexilate Tetrahydrate
• CAS No: 916327-75-8
• MF: C₃₄H₄₃N₇O₆
• MW: 645.748527765274
• CID: 823891
• Update Time: 2022-07-26

Dabigatran Etexilate Tetrahydrate Chemical and Physical Properties

Names and Identifiers

• Dabigatran Etexilate Tetrahydrate

• Inchi： 1S/C34H41N7O5.H2O/c1-4-6-7-10-21-46-34(44)39-32(35)24-12-15-26(16-13-24)37-23-30-38-27-22-25(14-17-28(27)40(30)3)33(43)41(20-18-31(42)45-5-2)29-11-8-9-19-36-29;/h8-9,11-17,19,22,37H,4-7,10,18,20-21,23H2,1-3H3,(H2,35,39,44);1H2
• InChI Key： XDOAHSFQRLTJSY-UHFFFAOYSA-N
• SMILES： CN1C(=NC2=CC(C(=O)N(C3N=CC=CC=3)CCC(=O)OCC)=CC=C12)CNC1C=CC(C(=N)NC(=O)OCCCCCC)=CC=1.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 19